Cas no 93269-60-4 (5(1H)-Phenazinecarbonitrile, 4-chloro-1-oxo-)

• Product Name: 5(1H)-Phenazinecarbonitrile, 4-chloro-1-oxo-
• CAS No: 93269-60-4
• MF: C₁₃H₆ClN₃O
• MW: 255.659241199493
• CID: 2816754
• Update Time: 2023-08-07

5(1H)-Phenazinecarbonitrile, 4-chloro-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 5(1H)-Phenazinecarbonitrile, 4-chloro-1-oxo-
• 4-Chloro-1-oxophenazine-5(1H)-carbonitrile

• Inchi： 1S/C13H6ClN3O/c14-8-5-6-11(18)12-13(8)17(7-15)10-4-2-1-3-9(10)16-12/h1-6H
• InChI Key： TWTLSJZXBNWIFJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2C=1N(C#N)C1C=CC=CC=1N=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 552
• XLogP3: 2.4
• Topological Polar Surface Area: 56.5